Cas no 890957-89-8 (N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 890957-89-8
• MF: C₁₄H₁₁ClN₂S₂
• MW: 306.833539247513
• CID: 5511738
• Update Time: 2025-05-25

N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-methylsulfanyl-1,3-benzothiazol-2-amine
• N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C14H11ClN2S2/c1-18-11-7-4-8-12-13(11)17-14(19-12)16-10-6-3-2-5-9(10)15/h2-8H,1H3,(H,16,17)
• InChI Key： TXROBSUCAIBKIB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(SC)=C2N=C1NC1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine

Introduction to N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 890957-89-8)

N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine is a specialized chemical compound with a molecular formula that reflects its intricate structure. This compound, identified by the CAS number 890957-89-8, has garnered significant attention in the field of pharmaceutical chemistry due to its unique properties and potential applications. The benzothiazole core structure, combined with the presence of chloro and methylsulfanyl substituents, endows this molecule with distinct chemical and biological characteristics that make it a promising candidate for further research and development.

The benzothiazole scaffold is a well-known heterocyclic compound that has been extensively studied for its pharmacological properties. It is found in numerous bioactive molecules, including drugs used to treat various diseases. The introduction of electron-withdrawing groups such as the chloro substituent at the 2-position and the methylsulfanyl group at the 4-position enhances the compound's reactivity and interaction with biological targets. This modification can influence the compound's solubility, metabolic stability, and binding affinity, making it a valuable tool in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in inflammatory and immunological processes. Studies have shown that benzothiazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in this compound may contribute to its ability to modulate these pathways effectively.

The synthesis of N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The chloro group at the 2-position of the phenyl ring can participate in nucleophilic substitution reactions, while the methylsulfanyl group can engage in redox reactions or coordinate with metal ions. These reactivities make the compound a versatile intermediate for further functionalization, allowing chemists to explore new derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Computational modeling and high-throughput screening techniques have been employed to identify compounds that bind tightly to biological targets. N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine has shown promise in preliminary assays due to its ability to interact with proteins involved in disease mechanisms. Further optimization of its structure could lead to the development of novel therapeutics that address unmet medical needs.

The pharmacokinetic profile of N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine is another area of interest. The presence of polar functional groups such as the methylsulfanyl group can influence solubility and absorption rates after administration. Understanding these properties is crucial for designing effective drug formulations that ensure optimal bioavailability and therapeutic efficacy. Preclinical studies are being conducted to evaluate how this compound behaves within biological systems and to identify potential side effects or toxicities.

In conclusion, N-(2-chlorophenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 890957-89-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further research into new therapeutic agents. As scientists continue to explore its potential applications, this compound may play a crucial role in addressing various diseases and improving patient outcomes. The ongoing investigation into its properties and interactions underscores its importance as a subject of study in modern medicinal chemistry.